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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-(2-

chlorophenyl)-1,3-thiazole

CAS No.: 588676-51-1

Cat. No.: B1607988

Get Quote

Technical Monograph: 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole

Part 1: Executive Summary
4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole (CAS 588676-51-1) is a specialized

heterocyclic building block utilized primarily in medicinal chemistry and drug discovery.

Belonging to the class of 2,4-disubstituted thiazoles, this compound serves as a critical

electrophilic scaffold. Its core value lies in the dual functionality: the ortho-chlorophenyl moiety

provides steric bulk and lipophilicity essential for active site binding (e.g., in calcium channels),

while the chloromethyl group acts as a versatile "warhead" for nucleophilic substitution,

allowing the rapid attachment of diverse pharmacophores.

Part 2: Chemical Identity & Physical Properties
This compound is characterized by a thiazole ring substituted at the 2-position with an ortho-

chlorophenyl group and at the 4-position with a reactive chloromethyl group.

Table 1: Physicochemical Profile
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Property Data

Chemical Name 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-thiazole

CAS Number 588676-51-1

Molecular Formula C₁₀H₇Cl₂NS

Molecular Weight 244.14 g/mol

Physical State
Solid (typically off-white to pale yellow

crystalline powder)

Solubility
Soluble in DCM, Chloroform, Toluene; sparingly

soluble in water.

MDL Number MFCD09839422 (Generic analog reference)

Key Functional Groups
Thiazole (aromatic heterocycle), Chloromethyl

(electrophile), o-Chlorophenyl (lipophilic anchor)

Part 3: Synthesis & Manufacturing
The most robust and authoritative method for synthesizing this scaffold is the Hantzsch

Thiazole Synthesis.[1] This cyclocondensation reaction involves the interaction of a thioamide

with an

-haloketone.

Mechanism of Action
The sulfur atom of the 2-chlorothiobenzamide acts as a nucleophile, attacking the methylene

carbon of 1,3-dichloroacetone. This is followed by an intramolecular cyclization and

dehydration to form the aromatic thiazole ring.

Experimental Protocol
Standardized protocol adapted from dihydropyridine analogue synthesis [1].

Reagents:

2-Chlorothiobenzamide (1.0 eq)
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1,3-Dichloroacetone (1.0 eq)

Solvent: Toluene (anhydrous preferred)

Step-by-Step Methodology:

Preparation: Charge a reaction vessel with 1,3-dichloroacetone (0.1 mol) dissolved in

Toluene (100 mL).

Addition: Add 2-chlorothiobenzamide (0.1 mol) to the stirred solution.

Reaction: Heat the mixture to reflux (approx. 110°C) for 3 hours.

Process Control: Monitor reaction progress via TLC (Thin Layer Chromatography) using a

Hexane:Ethyl Acetate system. Look for the disappearance of the thioamide spot.

Work-up: Remove the solvent under reduced pressure (rotary evaporation).

Purification: Resuspend the residue in water (200 mL) to precipitate the crude product. Filter

the solid.[1][2]

Crystallization: Recrystallize from methanol to yield pure 4-(chloromethyl)-2-(2-
chlorophenyl)-1,3-thiazole.

Yield Expectations: Typical yields range from 65% to 80% depending on the purity of the

starting thioamide.

Part 4: Visualization of Synthesis & Reactivity
The following diagram illustrates the Hantzsch synthesis pathway and the downstream

reactivity of the chloromethyl handle.
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Figure 1: Synthesis via Hantzsch reaction and divergent synthesis pathways.

Part 5: Applications in Drug Discovery
This scaffold is not merely a chemical curiosity; it is a "privileged structure" in medicinal

chemistry.[3]

1. Calcium Channel Modulation (Sperm Immobilization) Research indicates that derivatives of

this thiazole, specifically when linked to dihydropyridine-like structures or oxidized to the

aldehyde, interact with L-type and T-type calcium channels.

Mechanism: The ortho-chloro substituent on the phenyl ring forces a non-planar

conformation, often critical for fitting into the hydrophobic pockets of ion channel proteins [1].

Application: Development of non-hormonal male contraceptives via sperm immobilization.

2. Antimicrobial & Antifungal Agents The chloromethyl group allows for the attachment of azoles

or other nitrogen-bearing heterocycles.

Logic: Thiazoles mimic the histidine residue or bind to specific bacterial DNA gyrase sites.

The 2-(2-chlorophenyl) motif is often found in antifungal agents (e.g., related to the

pharmacophore of Luliconazole, though the core differs), enhancing membrane permeability

due to lipophilicity.

3. Synthetic Intermediate Utility
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Sommelet Reaction: The chloromethyl group can be converted to an aldehyde (CHO) using

hexamethylenetetramine. This aldehyde is a gateway to Knoevenagel condensations.

Mercaptan Coupling: Reaction with thiols yields thioethers, often used to link the thiazole to

peptide backbones or other macromolecular targets.

Part 6: Safety & Handling (MSDS Highlights)
As a potent alkylating agent (alkyl halide), this compound must be handled with strict safety

protocols.

Hazards:

Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

Sensitizer: Potential skin sensitizer due to alkylation of skin proteins.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The

chloromethyl group is susceptible to hydrolysis if exposed to moisture over long periods.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber

(to neutralize HCl and SOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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